Cas no 1707374-20-6 (1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-amine
• CAS No: 1707374-20-6
• MF: C₈H₁₃N₅
• MW: 179.222320318222
• CID: 5999332
• PubChem ID: 97625161
• Update Time: 2025-06-25

1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-amine
• 1707374-20-6
• EN300-1835798
• 1,2-Dimethyl-1H,2H-[3,3]bipyrazolyl-5-ylamine

• Inchi： 1S/C8H13N5/c1-12-7(5-8(9)13(12)2)6-3-4-10-11-6/h3-5,8H,9H2,1-2H3,(H,10,11)
• InChI Key： YJDXRNQRJVGEQA-UHFFFAOYSA-N
• SMILES： NC1N(C)N(C)C(C2C=CNN=2)=C1

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 398.1±32.0 °C(Predicted)
• pka: 3.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-amine

1-Methyl-3-(1-Methyl-1H-Pyrazol-5-Yl)-1H-Pyrazol-5-Am

The compound with CAS No. 1707374-20-6, known as 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-amine, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic amines, specifically featuring two pyrazole rings connected in a specific manner. The presence of methyl groups at specific positions on the pyrazole rings contributes to its distinct chemical properties and biological activity.

The synthesis of 1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-amine involves a series of carefully designed reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. These improvements are crucial for large-scale production, especially for applications in pharmaceuticals and agrochemicals.

In terms of biological activity, this compound has shown promising results in various assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This makes it a valuable candidate for drug discovery programs targeting metabolic disorders. Additionally, its ability to modulate receptor activity has been explored in preclinical models, highlighting its potential in treating neurological conditions.

Recent research has also focused on the compound's role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and field-effect transistors (FETs). The ability to tune its electronic properties through structural modifications further enhances its versatility in this field.

The environmental impact of 1-methyl-3-(1-methyl-1H-pyrazol-5-amine) has also been a topic of interest. Studies have shown that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This information is critical for assessing its safety and sustainability in industrial applications.

In conclusion, 1-methyl-3-(1-methyl-pyrazol-5-am) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, ensuring its relevance in various scientific domains.